8-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-3-methyl-7-pentylpurine-2,6-dione

• CAS RN: 304880-17-9
• Molecular Formula: C18H21BrN6O2
• Molecular Weight: 433.31
• IUPAC Name: 8-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-3-methyl-7-pentylpurine-2,6-dione
• InChI: InChI=1S/C18H21BrN6O2/c1-3-4-5-10-25-14-15(24(2)18(27)22-16(14)26)21-17(25)23-20-11-12-6-8-13(19)9-7-12/h6-9,11H,3-5,10H2,1-2H3,(H,21,23)(H,22,26,27)/b20-11+
• InChI Key: OFLGEOJVJWWQBH-RGVLZGJSSA-N
• SMILES: CCCCCN1C2=C(N=C1NN=CC3=CC=C(C=C3)Br)N(C(=O)NC2=O)C
• solubility: not available

Description

8-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-3-methyl-7-pentylpurine-2,6-dione is a useful research compound. Its molecular formula is C18H21BrN6O2 and its molecular weight is 433.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound has been utilized in the synthesis of new pyrazoles, showcasing its role as a precursor in generating novel derivatives with potential biological activities. For instance, new substituted pyrazoles were obtained via the reaction of a starting material that can be structurally related to the compound , with various hydrazines. The structures of these new compounds were determined by spectroscopic methods, indicating the compound's utility in synthesizing structurally complex molecules (Cetin, 2017).

Antimicrobial Activity

Research has also explored the antimicrobial properties of derivatives similar to the compound. For example, novel succinimide derivatives have shown significant in vitro antifungal activities, highlighting the potential of these compounds in developing new antifungal agents (Cvetković et al., 2019).

Structural Analysis

The crystal structure of closely related compounds has been determined by single crystal X-ray diffraction, providing insight into their molecular conformations and the presence of intramolecular hydrogen bonds. This type of analysis is crucial for understanding the compound's chemical behavior and potential reactivity (Ismiyev et al., 2015).

Electrocatalytic Applications

The electrocatalytic cyclization of compounds bearing structural similarities has led to the selective formation of substituted dihydrofurans, showcasing the compound's potential in electrochemical synthesis applications (Elinson et al., 2021).